Cas no 2168389-07-7 (N-(5-Hydroxyspiro[2.3]hex-1-yl)-2-propenamide)

• Product Name: N-(5-Hydroxyspiro[2.3]hex-1-yl)-2-propenamide
• CAS No: 2168389-07-7
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 5408428
• Update Time: 2025-10-20

N-(5-Hydroxyspiro[2.3]hex-1-yl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-(5-Hydroxyspiro[2.3]hex-1-yl)-2-propenamide

• Inchi： 1S/C9H13NO2/c1-2-8(12)10-7-5-9(7)3-6(11)4-9/h2,6-7,11H,1,3-5H2,(H,10,12)
• InChI Key： HLIGRPIJBLRZLE-UHFFFAOYSA-N
• SMILES： C(NC1C2(CC(O)C2)C1)(=O)C=C

Experimental Properties

• Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 392.0±42.0 °C(Predicted)
• pka: 14.37±0.40(Predicted)

Additional information on N-(5-Hydroxyspiro[2.3]hex-1-yl)-2-propenamide

N-(5-Hydroxyspiro[2.3]hex-1-yl)-2-propenamide: A Comprehensive Overview

The compound N-(5-Hydroxyspiro[2.3]hex-1-yl)-2-propenamide (CAS No. 2168389-07-7) is a unique organic molecule with a complex structure that has garnered attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its spirocyclic framework, which consists of a six-membered ring fused to a three-membered ring, along with a hydroxyl group and an acrylamide substituent. The spiro[2.3]hexane core of the molecule is a key structural feature that contributes to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery due to their ability to adopt diverse conformations, which can enhance bioavailability and target specificity. The hydroxyspiro[2.3]hexane moiety in this compound has been shown to exhibit interesting pharmacokinetic properties, making it a promising candidate for further investigation in therapeutic applications. Additionally, the acrylamide group attached to the spirocyclic core introduces electron-withdrawing effects, which can influence the reactivity and stability of the molecule.

One of the most significant advancements in understanding this compound has come from computational chemistry studies. Researchers have employed molecular docking simulations to evaluate the binding affinity of N-(5-Hydroxyspiro[2.3]hex-1-yl)-2-propenamide with various biological targets, such as enzymes and receptors. These studies have revealed that the compound exhibits high binding affinity for certain protein targets, suggesting its potential as a lead compound in drug development.

In terms of synthesis, the preparation of N-(5-Hydroxyspiro[2.3]hex-1-yl)-2-propenamide involves a multi-step process that combines spirocyclic ring formation with acylation reactions. The synthesis begins with the construction of the spiro[2.3]hexane framework through a [2+4] cycloaddition reaction or other cyclization techniques. Subsequent oxidation and acylation steps are then employed to introduce the hydroxyl and acrylamide groups, respectively.

The spirocyclic structure of this compound plays a crucial role in its physical and chemical properties. The rigid framework created by the spiro junction enhances molecular stability and reduces conformational flexibility, which can be advantageous in certain applications. Furthermore, the hydroxyl group introduces hydrophilic characteristics, while the acrylamide group imparts hydrophobicity, creating a balance that can be exploited in various chemical reactions and formulations.

Recent research has also explored the potential of N-(5-Hydroxyspiro[2.3]hex-1-yl)-2-propenamide as a precursor for advanced materials. Its unique structure makes it a candidate for use in polymer synthesis or as a building block for supramolecular assemblies. The ability to form hydrogen bonds due to the hydroxyl group and π-interactions due to the acrylamide group could facilitate self-assembling behaviors, leading to novel materials with tailored properties.

In conclusion, N-(5-Hydroxyspiro[2.3]hex-1-yl)-2-propenamide (CAS No. 2168389-07-7) is a fascinating compound with a complex structure and diverse potential applications. Its spirocyclic framework, hydroxyl group, and acrylamide substituent contribute to its unique chemical properties, making it an interesting subject for further research in drug discovery, materials science, and organic synthesis.